Cas no 857638-74-5 (Potassium;(4-ethoxycarbonylcyclohexen-1-yl)-trifluoroboranuide)

Potassium (4-ethoxycarbonylcyclohexen-1-yl)-trifluoroboranuide is an organoboron reagent commonly used in Suzuki-Miyaura cross-coupling reactions. Its key advantages include enhanced stability compared to boronic acids, improved handling due to its solid form, and reduced protodeboronation side reactions. The ethoxycarbonyl substituent on the cyclohexenyl ring provides additional reactivity control in coupling processes, making it valuable for constructing complex organic frameworks. This potassium trifluoroborate derivative is particularly useful in pharmaceutical and agrochemical synthesis, where selective functionalization is required. Its shelf-stable nature and compatibility with aqueous conditions further enhance its utility in diverse synthetic applications.
Potassium;(4-ethoxycarbonylcyclohexen-1-yl)-trifluoroboranuide structure
857638-74-5 structure
Product Name:Potassium;(4-ethoxycarbonylcyclohexen-1-yl)-trifluoroboranuide
CAS No:857638-74-5
MF:C9H13BF3KO2
MW:260.10283446312
CID:5901164
PubChem ID:87400410
Update Time:2025-11-07

Potassium;(4-ethoxycarbonylcyclohexen-1-yl)-trifluoroboranuide Chemical and Physical Properties

Names and Identifiers

    • SCHEMBL2520104
    • Potassium;(4-ethoxycarbonylcyclohexen-1-yl)-trifluoroboranuide
    • Potassium (4-(ethoxycarbonyl)cyclohex-1-en-1-yl)trifluoroborate
    • EN300-26870198
    • 857638-74-5
    • AT30920
    • POTASSIUM [4-(ETHOXYCARBONYL)CYCLOHEX-1-EN-1-YL]TRIFLUOROBORANUIDE
    • Inchi: 1S/C9H13BF3O2.K/c1-2-15-9(14)7-3-5-8(6-4-7)10(11,12)13;/h5,7H,2-4,6H2,1H3;/q-1;+1
    • InChI Key: BCRKRZZUULKUEL-UHFFFAOYSA-N
    • SMILES: [K+].F[B-](C1=CCC(C(=O)OCC)CC1)(F)F

Computed Properties

  • Exact Mass: 260.0597758g/mol
  • Monoisotopic Mass: 260.0597758g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 278
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3Ų

Potassium;(4-ethoxycarbonylcyclohexen-1-yl)-trifluoroboranuide Pricemore >>

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Additional information on Potassium;(4-ethoxycarbonylcyclohexen-1-yl)-trifluoroboranuide

Market Research and Analysis of Potassium;(4-Ethoxycarbonylcyclohexen-1-Yl)-Trifluoroboranuide in the Chemical-Biomedical Field

The compound Potassium;(4-Ethoxycarbonylcyclohexen-1-Yl)-Trifluoroboranuide, identified by the CAS number 857638-74-5, has emerged as a significant player in the chemical-biomedical industry. This compound is a potassium salt derivative with a unique trifluoroboron structure, making it highly valuable for its potential applications in drug development and chemical synthesis.

Recent studies have highlighted the compound's role in various biochemical processes, particularly in the modulation of cellular signaling pathways. Its trifluoroboron moiety contributes to its stability and reactivity, making it an ideal candidate for use in advanced therapeutic agents. The compound has shown promise in preclinical trials, demonstrating potential efficacy in treating conditions such as inflammation and neurodegenerative diseases.

The global market for Potassium;(4-Ethoxycarbonylcyclohexen-1-Yl)-Trifluoroboranuide is driven by increasing demand from pharmaceutical companies engaged in drug discovery and development. Key regions exhibiting high demand include North America, Europe, and Asia-Pacific, with emerging markets showing rapid growth due to expanding healthcare infrastructure and increasing R&D investments.

Suppliers of this compound are primarily concentrated in regions with advanced chemical manufacturing capabilities, such as China, India, and Germany. These suppliers are leveraging cutting-edge synthetic techniques to meet the growing demand while ensuring compliance with stringent quality control standards.

In terms of procurement trends, there is a noticeable shift toward sourcing this compound from suppliers offering cost-effective solutions without compromising on quality. Additionally, the rise of digital procurement platforms has facilitated easier access to global suppliers, streamlining the purchasing process for end-users.

The future outlook for Potassium;(4-Ethoxycarbonylcyclohexen-1-Yl)-Trifluoroboranuide appears promising, with ongoing research focusing on optimizing its bioavailability and reducing potential side effects. As regulatory frameworks continue to evolve, the compound is expected to gain broader acceptance in clinical applications, further driving market growth.

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